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Compound of Interest

Compound Name: 3,4-Difluoro-5-methoxyphenol

CAS No.: 1394915-77-5

Cat. No.: B3039902

Get Quote

Part 1: Compound Identity & Structural Context
3,4-Difluoro-5-methoxyphenol is a specialized fluorinated building block used in the synthesis

of agrochemicals and pharmaceutical intermediates. Its structure is characterized by a 1,2,3,5-

tetrasubstituted benzene ring, where the interplay between the electron-donating

methoxy/hydroxyl groups and the electron-withdrawing fluorine atoms creates a unique

electronic signature.

Property Detail

CAS Number 1394915-77-5

Molecular Formula

Molecular Weight 160.12 g/mol

Exact Mass 160.0336

SMILES COc1cc(O)c(F)c1F

IUPAC Name 3,4-Difluoro-5-methoxyphenol
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Structural Logic & Numbering
To interpret the spectra correctly, we must define the locants. Assigning the phenol carbon as

C1:

C1: -OH (Hydroxyl)

C2: -H (Proton)

C3: -F (Fluorine)

C4: -F (Fluorine)

C5: -OCH

(Methoxy)

C6: -H (Proton)

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy
The NMR data is the primary tool for structural validation. The presence of two adjacent

fluorine atoms (

F, spin 1/2) introduces significant splitting patterns in both

H and

C spectra due to

and

couplings.

H NMR (Proton) Data (Predicted)
Solvent: DMSO-d

or CDCl
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The proton spectrum will exhibit two distinct aromatic signals and two singlet-like signals for the

oxygenated substituents.

Shift (

, ppm)
Multiplicity Integration Assignment

Coupling
Constants (

, Hz)

9.40 - 9.80 bs 1H Ar-OH
Exchangeable;

broad singlet.

6.35 - 6.45 dd 1H H-2 ,

6.15 - 6.25 d 1H H-6 ,

3.75 - 3.85 s 3H -OCH

Singlet (may

show slight

broadening due

to long-range F

coupling).

Mechanistic Insight:

H-2 Deshielding: H-2 is ortho to the electron-withdrawing Fluorine at C3, pushing it downfield

relative to H-6.

H-6 Shielding: H-6 is flanked by two electron-donating oxygen groups (OH at C1 and OMe at

C5), making it the most upfield aromatic signal.

Couplings: The

coupling (ortho) is typically 9–11 Hz, while

(meta) is 6–8 Hz.

C NMR (Carbon) Data (Predicted)
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Solvent: DMSO-d

The Carbon-13 spectrum is dominated by C-F coupling. Carbons directly attached to fluorine

will appear as doublets of doublets (dd) with large coupling constants (

Hz).

Shift (

, ppm)
Splitting Assignment

Coupling
Interpretation

153.5 d C-1 (C-OH) Hz.

148.2 dd C-5 (C-OMe)
Hz,

Hz.

143.0 dd C-3 (C-F)
Hz,

Hz.

138.5 dd C-4 (C-F)
Hz,

Hz.

102.0 d C-2 (C-H) Hz.

98.5 s/d C-6 (C-H)
Minimal coupling

(remote from F).

56.0 s -OCH Typical methoxy

carbon.

F NMR (Fluorine) Data (Predicted)
Reference: CFCl

(0 ppm)
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The two fluorine atoms are chemically non-equivalent but are ortho to each other, leading to a

strong "roofing" effect or an AB system if shifts are close.

Shift (

, ppm)
Multiplicity Assignment Notes

-145.0 to -155.0 d F-4
Couples to F-3 (

Hz).

-155.0 to -165.0 d F-3
Couples to F-4 (

Hz).

Part 3: Mass Spectrometry (MS)
Mass spectrometry validates the molecular weight and the specific substitution pattern (loss of

HF, loss of Methyl).

Ionization Mode: Electrospray Ionization (ESI) - Negative
Mode
Phenols are acidic and ionize readily in negative mode (

).

Parent Ion (

):

159.03 (Base Peak)

Adducts: May see

at

319.07.

Electron Impact (EI) Fragmentation (GC-MS)
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If analyzed by GC-MS, the fragmentation pathway follows standard phenolic routes.

m/z Ion Identity Mechanism

160 Molecular Ion (Strong).

145

Loss of methyl radical from

methoxy group (Typical of

anisoles).

117
Subsequent loss of Carbon

Monoxide (Ring contraction).

97 Loss of Hydrogen Fluoride.

Part 4: Infrared Spectroscopy (IR)
IR is useful for confirming the functional groups, particularly the phenol and the aromatic

fluorines.

Wavenumber (cm

)
Functional Group Description

3200 - 3450 O-H Stretch
Broad band, indicative of

Hydrogen-bonded phenol.

3050 - 3100 C-H Stretch (Ar) Weak aromatic C-H stretching.

2850 - 2950 C-H Stretch (Alk) Methyl group C-H stretching.

1600 - 1620 C=C Stretch Aromatic ring breathing.

1500 - 1520 C=C Stretch
Aromatic ring skeletal

vibration.

1200 - 1250 C-F Stretch
Strong, broad band (Overlap

with C-O).

1050 - 1150 C-O Stretch
Aryl-alkyl ether (Methoxy)

stretch.
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Part 5: Structural Elucidation Workflow
The following diagram illustrates the logical flow for confirming the structure of 3,4-Difluoro-5-
methoxyphenol using the data above.

Unknown Sample
(C7H6F2O2)

MS (ESI-)
[M-H]- = 159.03

IR Spectrum
OH (3300) + C-F (1200)

Confirm MW & Formula Confirm Functional Groups

1H NMR Analysis

19F NMR Analysis

Regiochemistry (Position)

2 Ar-H signals
(1 shielded, 1 deshielded)

2 F signals
(Ortho coupling J=20Hz)

Formula OK

Confirmed Structure:
3,4-Difluoro-5-methoxyphenol

Coupling Pattern Matches
1,2,3,5-Substitution
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Click to download full resolution via product page

Caption: Logical workflow for validating the 3,4-Difluoro-5-methoxyphenol structure via multi-

modal spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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